Cas no 946347-55-3 (2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946347-55-3
• MF: C₁₇H₁₉ClN₂O₄S₂
• MW: 414.926760911942
• CID: 5514738
• Update Time: 2025-09-28

2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• 2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C17H19ClN2O4S2/c1-2-25(21,22)20-11-5-6-13-12-14(9-10-16(13)20)19-26(23,24)17-8-4-3-7-15(17)18/h3-4,7-10,12,19H,2,5-6,11H2,1H3
• InChI Key： LBKYUNLTFVFSBI-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CC)(=O)=O)(=O)=O)=CC=CC=C1Cl

Additional information on 2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Introduction to 2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946347-55-3)

The compound 2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide, identified by its CAS number 946347-55-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a chloro substituent, an ethanesulfonyl moiety, and a tetrahydroquinoline scaffold, makes this compound a versatile candidate for further exploration.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in the development of novel therapeutic agents. These compounds are known for their ability to interact with biological targets in unique ways, often exhibiting enhanced binding affinity and selectivity. The specific arrangement of atoms in 2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide contributes to its potential as a scaffold for designing molecules with improved pharmacological properties. The chloro group, for instance, can serve as a point of interaction for further chemical modifications, while the ethanesulfonyl and sulfonamide groups provide additional opportunities for hydrogen bonding and ionic interactions with biological receptors.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are critical steps toward identifying lead compounds that can be optimized for therapeutic use. The structural features of 2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide make it a promising candidate for further investigation in various disease models. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Additionally, the tetrahydroquinoline core is frequently found in molecules with neuroprotective and anticancer properties, suggesting that this compound may have broader applications.

The synthesis of 2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the intricate framework of the molecule. These methods not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative approaches in developing new pharmaceuticals.

One of the most intriguing aspects of this compound is its potential to serve as a building block for more complex molecules. By modifying specific functional groups or introducing additional substituents, chemists can generate libraries of derivatives with tailored properties. This modular approach is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are tested for biological activity. The versatility of 2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide makes it an ideal candidate for such investigations.

Recent computational studies have also shed light on the electronic and steric properties of this molecule. Molecular modeling techniques have been used to predict how 2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding mode and have helped guide the design of more potent derivatives. By combining experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The pharmacokinetic profile of any potential drug candidate is another critical factor that must be considered during development. Preliminary studies on 2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide suggest that it exhibits reasonable solubility and stability under physiological conditions. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain its integrity during storage and administration. Further investigations into its metabolic pathways will be necessary to fully understand its behavior within biological systems.

In conclusion,2-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yibenzenesulfonamide (CAS No. 94634755) represents a promising avenue for pharmaceutical research due to its complex structure and multiple functional groups. Its potential applications in treating inflammatory diseases and other conditions make it a valuable asset in the ongoing quest to develop novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action,this compound is likely to play an increasingly important role in drug discovery efforts worldwide.